Cas no 23138-56-9 (1-iodo-3-isocyanatobenzene)
1-Iodo-3-isocyanatobenzene is a versatile aromatic compound featuring both an isocyanate (–NCO) and an iodo (–I) functional group on a benzene ring. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules via cross-coupling reactions (e.g., Suzuki or Sonogashira couplings) and nucleophilic additions. The isocyanate group enables urethane or urea formation, while the iodo substituent facilitates further derivatization. Its reactivity and selectivity are advantageous in pharmaceutical, agrochemical, and materials science applications. The compound is typically handled under inert conditions due to the moisture sensitivity of the isocyanate group. Proper storage and handling are essential to maintain stability and purity.
1-iodo-3-isocyanatobenzene structure
Product Name:1-iodo-3-isocyanatobenzene
CAS No:23138-56-9
MF:C7H4INO
MW:245.017233848572
MDL:MFCD00037088
CID:252718
PubChem ID:4499000
Update Time:2025-05-28
1-iodo-3-isocyanatobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-iodo-3-isocyanato-
- 3-Iodophenyl isocyanate
- 1-iodo-3-isocyanatobenzene
- 1-iodo-3-isocyanato-benzene
- 3-Iod-phenylisocyanat
- Benzene,1-iodo-3-isocyanato
- Benzene, 1-iodo-3-isocyanato-
- 23138-56-9
- 3-iodophenylisocyanate
- 3-Iodophenyl isocyanate, 97%
- AKOS009159234
- SCHEMBL925415
- DTXSID70403726
- LZSQANBVKPXBLO-UHFFFAOYSA-N
- YAA13856
- AS-59990
- EN300-149721
- J-015001
- MFCD00037088
-
- MDL： MFCD00037088
- Inchi： 1S/C7H4INO/c8-6-2-1-3-7(4-6)9-5-10/h1-4H
- InChI Key： LZSQANBVKPXBLO-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)N=C=O
Computed Properties
- Exact Mass: 244.93400
- Monoisotopic Mass: 244.93376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.86 g/mL at 25 °C(lit.)
- Boiling Point: 55 °C/0.2 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.632(lit.)
- PSA: 29.43000
- LogP: 2.25850
- Sensitiveness: Moisture & Light Sensitive
- Solubility: Not determined
1-iodo-3-isocyanatobenzene Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 2206 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S23; S26; S36
-
Hazardous Material Identification：
- HazardClass：6.1
- Risk Phrases：R20/21/22
1-iodo-3-isocyanatobenzene Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-iodo-3-isocyanatobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR401068-1g |
3-Iodophenylisocyanate |
23138-56-9 | 1g |
£50.00 | 2025-02-20 | ||
| Apollo Scientific | OR401068-5g |
3-Iodophenylisocyanate |
23138-56-9 | 5g |
£180.00 | 2025-02-20 | ||
| Apollo Scientific | OR401068-25g |
3-Iodophenylisocyanate |
23138-56-9 | 25g |
£465.00 | 2025-02-20 | ||
| abcr | AB255832-1 g |
3-Iodophenyl isocyanate, 97%; . |
23138-56-9 | 97% | 1 g |
€106.80 | 2023-07-20 | |
| abcr | AB255832-5 g |
3-Iodophenyl isocyanate, 97%; . |
23138-56-9 | 97% | 5 g |
€329.50 | 2023-07-20 | |
| Enamine | EN300-149721-0.05g |
1-iodo-3-isocyanatobenzene |
23138-56-9 | 95% | 0.05g |
$19.0 | 2023-06-05 | |
| Enamine | EN300-149721-0.1g |
1-iodo-3-isocyanatobenzene |
23138-56-9 | 95% | 0.1g |
$19.0 | 2023-06-05 | |
| Enamine | EN300-149721-0.25g |
1-iodo-3-isocyanatobenzene |
23138-56-9 | 95% | 0.25g |
$25.0 | 2023-06-05 | |
| Enamine | EN300-149721-0.5g |
1-iodo-3-isocyanatobenzene |
23138-56-9 | 95% | 0.5g |
$39.0 | 2023-06-05 | |
| Enamine | EN300-149721-1.0g |
1-iodo-3-isocyanatobenzene |
23138-56-9 | 95% | 1g |
$50.0 | 2023-06-05 |
1-iodo-3-isocyanatobenzene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:23138-56-9)1-iodo-3-isocyanatobenzene
Order Number:A1209453
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):593.0
Email:sales@amadischem.com
1-iodo-3-isocyanatobenzene Related Literature
-
Christina Capacci-Daniel,Shoaleh Dehghan,Victoria M. Wurster,Joseph A. Basile,Rupa Hiremath,Amy A. Sarjeant,Jennifer A. Swift CrystEngComm 2008 10 1875
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:23138-56-9)1-iodo-3-isocyanatobenzene
Purity:99%
Quantity:25g
Price ($):593.0